Cas no 60032-57-7 (2-methylpyridine-3-carboxaldehyde)

• Product Name: 2-methylpyridine-3-carboxaldehyde
• CAS No: 60032-57-7
• MF: C₇H₇NO
• MW: 121.1366
• MDL: MFCD08234911
• CID: 500929
• PubChem ID: 329765472
• Update Time: 2024-11-03

2-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methylnicotinaldehyde
• 2-METHYLPYRIDINE-3-CARBALDEHYDE
• 2-Methylpyridine-3-carboxaldehyde
• 3-Pyridinecarboxaldehyde,2-methyl-
• 2-Methylpyridine 3-Carbaldehyde
• 3-Pyridinecarboxaldehyde, 2-methyl-
• 2-Methyl-pyridine-3-carbaldehyde
• PubChem24064
• 2-methyl nicotinaldehyde
• 2-methyl-3-pyridinecarbaldehyde
• 2-methyl pyridine-3-carbaldehyde
• 2-methyl-pyridine 3-carbaldehyde
• JHRPHASLIZOEBJ-UHFFFAOYSA-N
• CL0326
• PB2
• Z1104852897
• EN300-69367
• SCHEMBL312449
• DS-12510
• 60032-57-7
• MFCD08234911
• 2-Methylpyridine-3-carboxaldehyde, 97%
• DTXSID90454518
• PB27878
• CS-W018953
• J-510094
• SY042068
• DB-031049
• AKOS006230719
• 2-methylpyridine-3-carboxaldehyde

• MDL： MFCD08234911
• Inchi： 1S/C7H7NO/c1-6-7(5-9)3-2-4-8-6/h2-5H,1H3
• InChI Key： JHRPHASLIZOEBJ-UHFFFAOYSA-N
• SMILES： O=C([H])C1C([H])=C([H])C([H])=NC=1C([H])([H])[H]

Computed Properties

• Exact Mass: 121.05300
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.106 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 211.886°C at 760 mmHg
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.549
• PSA: 29.96000
• LogP: 1.20250
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-methylpyridine-3-carboxaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes